Cas no 1240673-20-4 (4-Bromo-3-trifluoromethylphenylthiourea)

• Product Name: 4-Bromo-3-trifluoromethylphenylthiourea
• CAS No: 1240673-20-4
• MF: C₈H₆BrF₃N₂S
• MW: 299.11084985733
• MDL: MFCD15525445
• CID: 4579984
• Update Time: 2025-08-05

4-Bromo-3-trifluoromethylphenylthiourea Chemical and Physical Properties

Names and Identifiers

• [4-bromo-3-(trifluoromethyl)phenyl]thiourea
• 4-Bromo-3-trifluoromethylphenylthiourea

• MDL： MFCD15525445
• Inchi： 1S/C8H6BrF3N2S/c9-6-2-1-4(14-7(13)15)3-5(6)8(10,11)12/h1-3H,(H3,13,14,15)
• InChI Key： QOZRMDHHPQZZHI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C(C(F)(F)F)=C1)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-Bromo-3-trifluoromethylphenylthiourea

4-Bromo-3-Trifluoromethylphenylthiourea: A Comprehensive Overview

4-Bromo-3-trifluoromethylphenylthiourea (CAS No. 1240673-20-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The molecular structure of 4-Bromo-3-trifluoromethylphenylthiourea consists of a brominated phenyl ring substituted with a trifluoromethyl group and a thiourea moiety. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it an attractive candidate for a wide range of applications. The bromine atom, in particular, can serve as a useful handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In the realm of medicinal chemistry, 4-Bromo-3-trifluoromethylphenylthiourea has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the activity of certain kinases, which are key targets in cancer therapy. The trifluoromethyl group contributes to the compound's lipophilicity and metabolic stability, enhancing its drug-like properties.

Beyond its medicinal applications, 4-Bromo-3-trifluoromethylphenylthiourea has also found utility in materials science. The thiourea moiety can form strong hydrogen bonds with other molecules, making it useful in the design of supramolecular assemblies and functional materials. For example, a study published in the Journal of Materials Chemistry C demonstrated the use of this compound as a building block for self-assembled nanostructures with potential applications in catalysis and sensing.

The synthetic accessibility of 4-Bromo-3-trifluoromethylphenylthiourea is another factor contributing to its widespread use. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-bromo-3-trifluoromethylbenzoyl chloride with thiourea under mild conditions. This method is straightforward and can be readily adapted for large-scale production.

In addition to its synthetic versatility, 4-Bromo-3-trifluoromethylphenylthiourea exhibits interesting spectroscopic properties that make it valuable for analytical applications. Its characteristic absorption and emission spectra have been utilized in fluorescence-based assays for detecting specific analytes. A recent study published in the Analytical Chemistry journal described a method using this compound as a fluorescent probe for monitoring environmental pollutants.

The safety profile of 4-Bromo-3-trifluoromethylphenylthiourea is an important consideration for its practical applications. While it is generally considered safe under proper handling conditions, appropriate precautions should be taken to avoid exposure to skin and eyes. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and integrity.

In conclusion, 4-Bromo-3-trifluoromethylphenylthiourea (CAS No. 1240673-20-4) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and favorable properties make it an invaluable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.